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Abstract
Chlorodimethylphosphine (CAS No. 811-62-1), a highly reactive organophosphorus

compound, is a critical building block in advanced chemical synthesis, particularly within the

pharmaceutical and fine chemical industries.[1][2] Its utility as a precursor to phosphine ligands

for metal-catalyzed cross-coupling reactions and as a versatile synthetic intermediate

necessitates the use of material with exceptionally high purity.[3][4] This guide provides

researchers, scientists, and drug development professionals with a comprehensive framework

for sourcing high-purity chlorodimethylphosphine. It details key supplier evaluation criteria,

presents a comparative overview of commercial sources, outlines rigorous analytical protocols

for purity verification, and establishes best practices for safe handling and storage.

Introduction to Chlorodimethylphosphine (CDMP)
Chlorodimethylphosphine, also known as dimethylphosphinous chloride, is a colorless,

fuming liquid characterized by its high reactivity towards air and moisture.[2][5] This reactivity,

while making it a potent synthetic tool, also presents significant handling and storage

challenges.

1.1. Chemical Properties and Reactivity

Molecular Formula: C₂H₆ClP[2]
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Molecular Weight: 96.49 g/mol [2]

Boiling Point: 76-77 °C[5][6]

Key Reactivity: CDMP is pyrophoric, catching fire spontaneously upon exposure to air, and

reacts violently with water.[2][7] It must be handled under an inert atmosphere (e.g., nitrogen

or argon) at all times.[7][8]

1.2. Critical Applications in Research and Drug Development

The P-Cl bond in chlorodimethylphosphine is highly susceptible to nucleophilic substitution,

making it an ideal starting material for the synthesis of a wide range of tertiary phosphines.

These phosphines are indispensable as ligands in homogeneous catalysis, enabling crucial

bond-forming reactions that are foundational to modern drug discovery.[3]

Chlorine-containing intermediates are vital in the pharmaceutical industry, with a significant

percentage of FDA-approved drugs relying on chlorine chemistry for their synthesis.[9]

Organophosphorus compounds, specifically, are used to create active pharmaceutical

ingredients (APIs) with enhanced therapeutic properties, including antiviral and antitumor

activities.[10] The purity of these intermediates is paramount, as contaminants can lead to

unpredictable reaction outcomes, reduced yields, and potentially toxic byproducts in the final

API.[10]

Commercial Suppliers and Procurement Strategy
Sourcing high-purity chlorodimethylphosphine requires careful vetting of suppliers. The

primary considerations are not just the stated purity but also the supplier's quality control

systems, transparency in providing analytical data, and expertise in handling and shipping such

a hazardous material.

2.1. Key Considerations for Supplier Selection

Purity Specification: Look for suppliers offering purities of ≥97%. For sensitive catalytic

applications, higher purities are often necessary.

Certificate of Analysis (CoA): A comprehensive CoA is non-negotiable. It should detail the

specific analytical methods used for purity assessment (e.g., ³¹P NMR, GC) and list identified
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impurities.

Packaging: The compound should be supplied in appropriate air-tight containers, such as

Sure/Seal™ bottles, designed for reactive reagents.

Technical Support: Reputable suppliers should have knowledgeable technical staff available

to answer questions regarding handling, stability, and use.

2.2. Overview of Commercial Suppliers

The following table summarizes a selection of commercial suppliers for

chlorodimethylphosphine and related phosphinic chlorides. This is not an exhaustive list but

represents a cross-section of manufacturers and distributors catering to the research and

development sector.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1581527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier / Platform Product Name CAS Number
Reported
Purity/Notes

Thermo Scientific

Chemicals (Alfa

Aesar)

Dimethylphosphinic

chloride
1111-92-8

97+% Purity. Used in

peptide synthesis.[11]

Sigma-Aldrich (Merck)
Dimethylphosphinic

chloride
1111-92-8

97% Purity. Provided

with detailed safety

and property data.[12]

Biosynth
Dimethylphosphinic

chloride
1111-92-8

Offered for research,

requires storage at 2-

8°C under inert gas.

ECHEMI dimethylphosphine 676-59-5

Platform lists various

suppliers, such as

JHECHEM CO LTD.

[13]

ChemicalBook
CHLORO(DIMETHYL)

PHOSPHINE
811-62-1

Lists multiple

suppliers, including

Career Henan

Chemical Co. with

99% purity.[14]

Clearsynth Dimethylphosphin 676-59-5

Provides product with

a Certificate of

Analysis for research

use.[15]

Note: Chlorodimethylphosphine (CAS 811-62-1) and its oxidized form, Dimethylphosphinic

chloride (CAS 1111-92-8), are closely related and sometimes used interchangeably in supplier

catalogs. Researchers should verify the exact chemical structure required for their application.

2.3. Supplier Qualification Workflow

A systematic approach to qualifying a new supplier is crucial for ensuring consistent quality and

mitigating risks in the supply chain.
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Supplier Qualification Workflow
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Caption: Workflow for qualifying a new chlorodimethylphosphine supplier.

Quality Control & Purity Verification
Independent verification of purity is a cornerstone of good scientific practice. While supplier

CoAs provide initial data, in-house analysis confirms the material's suitability for specific,

sensitive applications.
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3.1. Gold Standard: ³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is the most direct and powerful technique for assessing the purity of

organophosphorus compounds. It provides a quantitative measure of the target compound

relative to phosphorus-containing impurities.

3.2. Step-by-Step Protocol for Purity Assessment via ³¹P NMR

Sample Preparation (Inert Atmosphere): All manipulations must be performed in a glovebox

or using Schlenk line techniques.

Prepare a stock solution of a suitable internal standard (e.g., triphenyl phosphate) in a

deuterated solvent (e.g., C₆D₆ or CDCl₃).

In a vial, accurately weigh ~10 mg of the internal standard.

Add a known volume of the deuterated solvent to dissolve the standard.

In a separate vial, accurately weigh ~20-30 mg of chlorodimethylphosphine.

Using a gas-tight syringe, transfer a precise volume of the internal standard solution to the

vial containing the CDMP.

Transfer the final solution to an NMR tube and cap it securely.

NMR Data Acquisition:

Acquire a proton-decoupled ³¹P NMR spectrum.

Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of any

phosphorus signal in the sample to allow for full relaxation and ensure accurate

integration.

Data Analysis:

Reference the spectrum (e.g., the signal for triphenyl phosphate appears at approximately

-18 ppm).
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Integrate the signal corresponding to chlorodimethylphosphine and the signal of the

internal standard.

Calculate the purity based on the molar ratio, integration values, and initial masses.

3.3. Common Impurities

The most common impurity is the oxidation product, dimethylphosphinic chloride

((CH₃)₂P(O)Cl), which will appear as a distinct peak in the ³¹P NMR spectrum. Other potential

impurities include hydrolysis products or starting materials from the synthesis.[12][16]

Consulting spectral databases can aid in the identification of unknown signals.[17][18]

Safe Handling, Storage, and Emergency Procedures
The hazardous nature of chlorodimethylphosphine mandates strict adherence to safety

protocols.[7][8]

4.1. Hazard Profile

Pyrophoric: Spontaneously ignites in air.[2]

Water-Reactive: Reacts violently with water, releasing flammable and corrosive gases.[7][8]

Corrosive: Causes severe skin burns and eye damage.[12]

4.2. Standard Operating Procedure (SOP) for Handling

Location: Always handle in a certified chemical fume hood or a glovebox with an inert

atmosphere.[8][19]

Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical-resistant

gloves (e.g., butyl rubber), and chemical splash goggles with a face shield.[8]

Tools: Use non-sparking tools. All transfers should be conducted via gas-tight syringes or

cannulas under a positive pressure of inert gas.[7][19]

Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, well-

ventilated area designated for flammable and corrosive materials.[7][8]
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4.3. Spill and Quenching Workflow

In the event of a small, contained spill within a fume hood, a cautious quenching procedure is

necessary.

Small Spill Response Workflow

Small Spill Detected
in Fume Hood

Cover Spill with
Dry Sand or Vermiculite

Slowly Add Sodium
Bicarbonate Powder

Cautiously Add Isopropanol
from a Dropper

Collect Mixture in
Labeled Waste Container

Decontaminate Area

Click to download full resolution via product page

Caption: Emergency response workflow for a small CDMP spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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